Cas no 117611-49-1 (3,5-Ethano-5H-pyrido[3,2-b]carbazole-5-methanol,1,2,3,4,4a,6,11,11a-octahydro-2,2-dimethyl-, (3S,4aS,5S,11aR)- (9CI))

• Product Name: 3,5-Ethano-5H-pyrido[3,2-b]carbazole-5-methanol,1,2,3,4,4a,6,11,11a-octahydro-2,2-dimethyl-, (3S,4aS,5S,11aR)- (9CI)
• CAS No: 117611-49-1
• MF: C₂₀H₂₆N₂O
• MW: 310.433245182037
• CID: 165758
• Update Time: 2024-03-01

3,5-Ethano-5H-pyrido[3,2-b]carbazole-5-methanol,1,2,3,4,4a,6,11,11a-octahydro-2,2-dimethyl-, (3S,4aS,5S,11aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,5-Ethano-5H-pyrido[3,2-b]carbazole-5-methanol,1,2,3,4,4a,6,11,11a-octahydro-2,2-dimethyl-, (3S,4aS,5S,11aR)- (9CI)
• (+)-Aristocarbinol
• 3,5-Ethano-5H-pyrido[3,2-b]carbazole-5-methanol,1,2,3,4,4a,6,11,11a-octahydro-2,2-dimethyl-, [3S-(3a,4ab,5b,11ab)]-
• Aristocarbinol
• 3,5-Ethano-5H-pyrido[3,2-b]carbazole-5-methanol, 1,2,3,4,4a,6,11,11a-octahydro-2,2-dimethyl-, (3S,4aS,5S,11aR)- (9CI)

• Inchi： 1S/C20H26N2O/c1-19(2)12-7-8-20(11-23)15(9-12)17(22-19)10-14-13-5-3-4-6-16(13)21-18(14)20/h3-6,12,15,17,21-23H,7-11H2,1-2H3/t12-,15+,17+,20-/m0/s1
• InChI Key： ORYLMZKDRMYWGM-QFZSKUSHSA-N
• SMILES： N1C2=C(C=CC=C2)C2=C1[C@]1(CO)CC[C@]3([H])C(C)(C)N[C@]([H])(C2)[C@@]1([H])C3

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 493.9±40.0 °C(Predicted)
• PSA: 52.54
• pka: 15.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyrroloquinolines